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Compound of Interest

Compound Name: 1-(2-Chloropropyl)piperidine

Cat. No.: B1584250

The piperidine ring is a cornerstone of medicinal chemistry, serving as a privileged scaffold in a
vast array of pharmaceuticals and biologically active alkaloids.[1][2] Its prevalence is due to the
favorable pharmacokinetic and pharmacodynamic properties it imparts, including enhanced
metabolic stability, receptor binding affinity, and membrane permeability.[1][2] Within this critical
class of compounds, 1-(2-Chloropropyl)piperidine (CAS No. 698-92-0) emerges as a highly
valuable synthetic intermediate.[1] The presence of a reactive chloroalkyl side chain on the
piperidine nitrogen provides a versatile handle for chemists to perform nucleophilic substitution
reactions, enabling the facile incorporation of the piperidine moiety into more complex
molecular architectures.[1] This guide offers a comprehensive overview of its chemical
properties, synthesis, reactivity, and applications for researchers and professionals in drug
development and organic synthesis.

Core Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is fundamental to
its application in research and development. The key properties of 1-(2-
Chloropropyl)piperidine are summarized below.
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Property Value Source(s)
IUPAC Name 1-(2-chloropropyl)piperidine [3]

CAS Number 698-92-0 [3]
Molecular Formula CsH16CIN [11[3]
Molecular Weight 161.67 g/mol [3]

Boiling Point 204.8°C at 760 mmHg

Density 0.989 g/cm?3

Piperidine, 1-(2-chloropropyl)-;

Synonyms (+-)-1-<2-Chlor-propyl>- [4]
piperidin
Room Temperature, Sealed in
Storage [4]

Dry Conditions

Synthesis and Reactivity
Synthetic Pathways

The synthesis of 1-(2-Chloropropyl)piperidine is most commonly achieved through the N-
alkylation of piperidine. A prevalent laboratory-scale method involves the reaction of piperidine
with 1-chloro-2-propanol.[1][5] This reaction directly introduces the 2-chloropropyl group onto
the nitrogen atom of the piperidine ring.
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Alkylation

<

4 v
(1—(2—ChIoropropyl)piperidine)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Chloropropyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Chloropropyl_piperidine
https://www.benchchem.com/product/b1584250
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Chloropropyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Chloropropyl_piperidine
https://www.3wpharm.com/product/37911.html
https://www.3wpharm.com/product/37911.html
https://www.benchchem.com/product/b1584250?utm_src=pdf-body
https://www.benchchem.com/product/b1584250
http://www.sciencemadness.org/talk/viewthread.php?tid=78688
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis of 1-(2-Chloropropyl)piperidine via N-alkylation.

Alternative strategies include reacting piperidine with 2-chloroethanol, followed by a

subsequent chlorination step to form the desired product.[1] For industrial-scale production,

catalytic hydrogenation methods are also employed.[1]

Core Reactivity: A Handle for Molecular Elaboration

The synthetic utility of 1-(2-Chloropropyl)piperidine is dominated by the reactivity of its C-Cl

bond. The chlorine atom, being a good leaving group, makes the adjacent carbon atom

electrophilic and susceptible to attack by a wide range of nucleophiles. This allows for the

straightforward attachment of the piperidino-propyl scaffold to other molecules, a key step in

building more complex and potentially therapeutic agents.
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Caption: General nucleophilic substitution reaction at the chloropropyl group.
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Applications in Drug Discovery and Organic
Synthesis

The piperidine moiety is a privileged structure in medicinal chemistry, enhancing drug-like
properties such as metabolic stability and facilitating transport across biological membranes.[2]
1-(2-Chloropropyl)piperidine serves as a crucial building block for introducing this valuable
scaffold.

Its analogues have been instrumental in the synthesis of numerous approved drugs. For
instance, the closely related compound, 1-(2-chloroethyl)piperidine, is a key intermediate in the
production of:

o Cloperastine: An antihistamine and cough suppressant.[1][6]
» Pitofenone: An antispasmodic agent.[1][6]

+ Raloxifene: A selective estrogen receptor modulator used to prevent and treat osteoporosis.

[6]

The reactivity of the chloroalkyl group allows for its incorporation into diverse molecular
frameworks, leading to the development of novel compounds with potential therapeutic
applications, including agents targeting cancer and Alzheimer's disease.[1] Research in this
area is extensive, with ongoing efforts to develop new synthetic methodologies and explore the
biological activities of novel N-substituted piperidines.[1]

Safety, Handling, and Storage

As a reactive alkyl halide and an amine, 1-(2-Chloropropyl)piperidine and its salts require
careful handling. While a specific, detailed safety data sheet (SDS) for the base compound is
not readily available in the search results, data for its hydrochloride salt and close analogues
provide critical guidance.

e Hazards: The hydrochloride salts of similar compounds are classified as acutely toxic if
swallowed and can cause severe skin burns and eye damage.[7][8][9] They are also
suspected of causing genetic defects and may cause respiratory irritation.[7][8] It is prudent
to assume the free base form presents similar, if not identical, hazards.
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» Handling: Use should be restricted to a chemical fume hood with adequate ventilation.[7][10]
Personal protective equipment (PPE), including safety goggles, face shields, and chemical-
resistant gloves, is mandatory.[8][11] Avoid all contact with eyes, skin, and clothing, and
prevent inhalation of vapors or mists.[10][11]

» Storage: The compound should be stored at room temperature in a tightly sealed container
in a dry, well-ventilated area, away from incompatible materials such as strong oxidizing
agents and bases.[4][7]

Disclaimer: This information is a summary based on related compounds. Always consult the
specific and up-to-date Safety Data Sheet (SDS) from the supplier before handling 1-(2-
Chloropropyl)piperidine.

Conclusion

1-(2-Chloropropyl)piperidine is a synthetically versatile and commercially significant chemical
intermediate. Its value is rooted in the combination of the pharmaceutically important piperidine
scaffold and a reactive chloropropyl group, which serves as a convenient point of attachment
for constructing larger, more complex molecules. For researchers in medicinal chemistry and
drug development, this compound represents a key building block for accessing novel chemical
entities with a wide spectrum of potential therapeutic applications. A thorough understanding of
its properties, reactivity, and safe handling procedures is essential for its effective and
responsible use in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

